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Compound of Interest

Compound Name: Tocopherol calcium succinate
CAS No.: 14464-85-8
Cat. No.: B1198314
Get Quote
. J

Abstract & Core Logic

Tocopherol Calcium Succinate (CAS 14464-85-8 / 14638-18-7), often termed Vitamin E
Calcium Succinate, is the calcium salt of

-tocopheryl succinate. Unlike its parent compound (

-tocopheryl succinate, which is a viscous oil or low-melting solid soluble in ethanol/DMSO), the
calcium salt is a high-melting white powder designed for solid-state stability and tableting.

The Solubility Paradox: The molecule contains a highly lipophilic tocopherol tail and a rigid,
ionic calcium-succinate head. This amphiphilic yet ionic structure renders it practically insoluble
in water and standard alcohols (ethanol/methanol) because the lattice energy of the calcium
salt resists solvation, while the lipophilic tail resists aqueous dissolution.

Strategic Approach:

» For Analytical/Chemical Use: We utilize Chloroform or Acidified Ethanol. The acid protonates
the succinate, breaking the ionic calcium lattice and restoring solubility.
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o For Biological (Cell Culture) Use: We utilize DMSO with rigorous sonication, or a
Biocompatible Oil carrier. Note that for pure signaling studies, the acid form (

-tocopheryl succinate) is preferred; the calcium salt is typically used when studying specific
formulation effects or calcium delivery.

Material Specifications

Parameter Specification Notes

Also: Calcium Tocopheryl

Compound Name Tocopherol Calcium Succinate )
Succinate
Verify specific isomer (d-
CAS Number 14464-85-8 or 14638-18-7 vs dl-
)
Dimer of tocopheryl succinate
Molecular Formula +
] Significant increase over free
Molecular Weight ~1099.6 g/mol ]
acid (~530 g/mol )
) ) If yellow/brown oil, it has
Appearance White to yellowish powder o
hydrolyzed or oxidized
_ Highly sensitive to light and
Storage -20°C, Desiccated, Dark

oxidation

Solvent Selection & Solubility Profile

The choice of solvent determines the success of the stock solution. Do not attempt to dissolve
directly in water or PBS.
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Solvent System

Solubility Rating

Application

Mechanism | Notes

Chloroform (

)

Freely Soluble (>50
mg/mL)

Analytical (HPLC/GC)

Non-polar solvent
disrupts lipophilic
interactions; excellent
for high-conc stocks.

Toxic to cells.

Ethanol (Abs.) +
Acetic Acid

Soluble (with reaction)

Analytical / QC

Acetic acid protonates
the succinate,

releasing

and forming soluble

tocopheryl succinate.

DMSO (Dimethyl
Sulfoxide)

Sparingly Soluble
(<10 mg/mL*)

Cell Culture (In Vitro)

Requires sonication.
High concentrations

may precipitate upon
freezing. Limit

concentration.

Ethanol (95-100%)

Practically Insoluble

N/A

The calcium salt
lattice is too stable for

neutral ethanol.

Mimics dietary

Corn/Sesame Oil Soluble In Vivo (Oral/IP) absorption. Best for
animal studies.
Forms a

Water / PBS Insoluble N/A

suspension/clump.

Protocol A: Analytical Stock Solution (Chloroform)

Purpose: For HPLC standard preparation, content assay, or chemical modification. Target

Concentration: 10 mg/mL (approx. 9 mM)

Reagents

» Tocopherol Calcium Succinate (Reference Standard Grade)[1]
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e Chloroform (HPLC Grade, stabilized with amylene or ethanol)

o Safety Note: Perform all steps in a chemical fume hood. Chloroform is a carcinogen and
volatile.

Procedure

» Weighing: Accurately weigh 100 mg of Tocopherol Calcium Succinate powder into a 20 mL
amber glass scintillation vial.

o Why Amber? Vitamin E derivatives are photo-oxidative.
e Solvent Addition: Add 10 mL of Chloroform.

» Dissolution: Vortex vigorously for 30 seconds. The powder should dissolve rapidly to form a
clear, colorless to pale yellow solution.

« Filtration (Optional): If minor turbidity persists (calcium carbonate impurities), filter through a
0.45

m PTFE syringe filter.

o Storage: Store at -20°C. Seal with Parafilm to prevent evaporation. Stable for 1 month.

Protocol B: Biological Stock Solution (DMSO)

Purpose: For in vitro cell culture treatments. Target Concentration: 5 mM (approx. 5.5 mg/mL)
Note: Higher concentrations (e.g., 50 mM) are difficult with the calcium salt. If high doses are
required, consider using

-Tocopheryl Succinate (Free Acid) instead.

Reagents

o Tocopherol Calcium Succinate (Cell Culture Grade)
o DMSO (Dimethyl Sulfoxide, Sterile Filtered, Hybridoma Grade)

o Equipment: Ultrasonic water bath (Sonication is critical).
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Procedure

o Calculation:
o MW

1100 g/mol .

o To make 1 mL of 5 mM stock, you need 5.5 mg.
e Weighing: Weigh 11.0 mg of powder into a sterile 2 mL microcentrifuge tube (Eppendorf).
» Solvent Addition: Add 2.0 mL of sterile DMSO.
e Physical Disruption (Critical):

o Vortex for 1 minute. The solution will likely remain cloudy.

o Sonicate in a water bath at 37°C—40°C for 10—-20 minutes.

o Mechanism:[2] Thermal energy and cavitation are required to break the ionic lattice in the
aprotic DMSO solvent.

 Visual Inspection: Check for clarity. If particles remain, sonicate for another 10 minutes.
o Troubleshooting: If it does not dissolve, add 10

L of Glacial Acetic Acid (sterile) to aid dissolution (only if the acidic pH is acceptable for
your assay).

 Sterilization: Filter through a 0.22

m Nylon or PTFE filter. Do not use Cellulose Acetate (DMSO degrades it).

e Usage: Dilute into culture medium immediately before use. Ensure the final DMSO
concentration in culture is <0.5% (v/v).

o Precipitation Alert: The calcium salt may precipitate when added to aqueous media. Vortex
the media immediately upon addition.
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Protocol C: Analytical Stock (Ethanol-Acid Method)

Purpose: Recommended by Japanese Pharmacopoeia (JP) for purity testing. Target

Concentration: ~1 mg/mL

Procedure

» Weigh 50 mg of Tocopherol Calcium Succinate.

Prepare Solvent Mixture: Mix 9 volumes of Ethanol (99.5%) with 1 volume of Diluted Acetic
Acid (1in 5).

Add 50 mL of the Solvent Mixture to the powder.

Sonicate or shake until dissolved. The acid converts the salt to the soluble succinate ester.

Use immediately for UV/HPLC analysis.

Process Workflow (Graphviz)
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Start: Tocopherol Ca Succinate
(White Powder)

Select Application

Biological (Cell Culture)

Solvent: DMSO
(Max 5-10 mM)

Analytical / Chemical QC

CRITICAL: Sonicate
(37°C, 20 mins)

Solvent: Chloroform
(or Ethanol + Acetic Acid)

Visual Check:
Clear?

Vortex (30s)

Add 0.5% Acetic Acid

(If permissible) Yes

Clear Solution
(High Solubility)

Stock Solution
(Use Immediately)
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Figure 1: Decision tree for solvent selection and dissolution workflow based on experimental
intent.

Quality Control & Troubleshooting
Verification of Concentration (UV-Vis)

Since the calcium salt dissociates, you can measure the absorbance of the tocopheryl
succinate moiety.

e Dilute the stock 1:100 in Ethanol.
e Measure Absorbance at 286 nm.[3]
» Use the extinction coefficient (

) of
-tocopheryl succinate (approx.
in ethanol).

o Calculation: Conc (g/100mL) = Abs / 38.

Common Issues
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Symptom

Cause

Solution

Cloudy in DMSO

Incomplete dissociation of Ca

salt.

Sonicate longer (up to 30
mins) at 40°C. Ensure DMSO

is anhydrous.

Precipitate in Media

"Crashing out" upon dilution.

Dilute stock into serum-
containing media (proteins
bind vitamin E) rather than
serum-free media. Vortex

rapidly.

Yellow/Brown Color

Oxidation.

Discard. The powder and
solution should be
white/colorless to very pale
yellow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Preparation of Tocopherol Calcium
Succinate Stock Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198314/docs#application-note-preparation-of-
tocopherol-calcium-succinate-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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